4-(2,6-Dimethoxybenzoyl)morpholine

• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28g/mol
• IUPAC Name: (2,6-dimethoxyphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H17NO4/c1-16-10-4-3-5-11(17-2)12(10)13(15)14-6-8-18-9-7-14/h3-5H,6-9H2,1-2H3
• InChI Key: VYXBDLHQAYBDOL-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)N2CCOCC2

Description

4-(2,6-Dimethoxybenzoyl)morpholine is a morpholine derivative featuring a benzoyl group substituted with two methoxy groups at the 2- and 6-positions. Morpholine derivatives are often explored for their pharmacokinetic properties, such as enhanced solubility and metabolic stability, while substituted benzoyl groups can modulate electronic and steric effects for target binding .

Comparison with Similar Compounds

VPC-14449 (4-(4-(2,4-Dibromo-1H-imidazol-1-yl)thiazol-2-yl)morpholine)

• Structural Differences : Unlike 4-(2,6-Dimethoxybenzoyl)morpholine, VPC-14449 incorporates a thiazole ring linked to a dibromoimidazole group. The morpholine ring in VPC-14449 is part of a larger heterocyclic system, whereas the target compound focuses on a benzoyl-morpholine conjugate.
• Functional Impact : Substitution patterns (e.g., bromine positions on imidazole) critically influence spectral and biological properties. For instance, correcting the bromine positions from 4,5- to 2,4- in VPC-14449 altered its NMR profile, underscoring the sensitivity of morpholine derivatives to substituent geometry .
• Applications : VPC-14449 is studied for DNA-binding inhibition, highlighting the role of morpholine in targeting biological macromolecules .

Dimethomorph (4-(3-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl)morpholine)

• Structural Differences : Dimethomorph includes a propenyl linker between morpholine and substituted phenyl groups, with chlorine and methoxy substituents. This contrasts with the direct benzoyl-morpholine linkage in the target compound.
• Functional Impact: The chloro and dimethoxy groups in dimethomorph enhance its pesticidal activity by interacting with fungal cell membranes.
• Applications : Widely used as a fungicide, dimethomorph demonstrates the agrochemical utility of methoxy-substituted morpholine derivatives .

4-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}morpholine (CAS 438474-09-0)

• Structural Differences: This analog substitutes the 2,6-dimethoxybenzoyl group with a 3-[(4-ethoxyphenoxy)methyl]benzoyl moiety. The ethoxy-phenoxy group introduces additional steric bulk and lipophilicity compared to methoxy groups.
• Functional Impact: The ethoxy group may alter solubility and metabolic stability.

Cis-2,6-Dimethyl Morpholine

• Structural Differences : Replaces the benzoyl group with methyl substituents at the 2- and 6-positions of the morpholine ring.
• Functional Impact : Methyl groups reduce polarity, increasing hydrophobicity. Such modifications are often employed to enhance blood-brain barrier penetration in drug design, contrasting with the target compound’s benzoyl-driven electronic effects .

Data Table: Key Structural and Functional Comparisons

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Properties
4-(2,6-Dimethoxybenzoyl)morpholine	Not explicitly provided	~279.3 (estimated)	2,6-Dimethoxybenzoyl	Potential medicinal/agrochemical use
VPC-14449	C10H11Br2N3OS	398.08	Dibromoimidazole-thiazole	DNA-binding inhibition
Dimethomorph	C21H22ClNO4	387.86	Chlorophenyl, dimethoxyphenyl	Fungicide
4-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}morpholine	C20H23NO4	341.40	Ethoxyphenoxy-methylbenzoyl	Research chemical
Cis-2,6-Dimethyl Morpholine	C6H13NO	115.18	2,6-Dimethyl	Solubility modulation

Research Findings and Implications

• Synthetic Sensitivity : Structural accuracy is critical, as seen in VPC-14449, where bromine misplacement led to discordant NMR data .
• Substituent Effects: Methoxy groups (as in dimethomorph) enhance bioactivity via electronic effects, while bulkier groups (e.g., ethoxyphenoxy) may trade solubility for target affinity .
• Morpholine Flexibility : The morpholine ring serves as a versatile scaffold, accommodating diverse substituents for tailored applications, from fungicides to DNA-targeting agents .